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Compound of Interest

Compound Name:
13-Hydroxy-oxacyclohexadecan-

2-one

Cat. No.: B8797406 Get Quote

This technical guide provides a focused overview of the fundamental chemical properties of ω-

Pentadecalactone, a macrocyclic lactone of significant interest to researchers, scientists, and

professionals in drug development and fragrance chemistry.

Core Molecular Attributes
ω-Pentadecalactone, also known by synonyms such as Exaltolide, Pentadecanolide, and 15-

Hydroxypentadecanoic acid lactone, is a 15-membered ring lactone.[1] Its molecular structure

and composition are foundational to its chemical behavior and physical properties.

Quantitative Molecular Data
The precise molecular weight and elemental formula are critical for stoichiometric calculations,

analytical characterization, and formulation development. The table below summarizes these

key quantitative attributes.
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Property Value Citations

Molecular Formula C₁₅H₂₈O₂ [1][2][3]

Molecular Weight 240.38 g/mol [4][5]

CAS Number 106-02-5 [2][5]

Appearance White solid or colorless liquid [2][3]

Melting Point 34-38 °C [3][5]

Boiling Point 137 °C at 2 mmHg [3][5]

Below is a diagram illustrating the direct relationship between ω-Pentadecalactone and its

fundamental molecular properties.
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Molecular Properties of ω-Pentadecalactone

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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